rac-(1R,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride

• IUPAC Name: (1R,5S,6S)-3-azabicyclo[3.2.0]heptan-6-ol;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c8-6-1-4-2-7-3-5(4)6;/h4-8H,1-3H2;1H/t4-,5+,6-;/m0./s1
• InChI Key: XMKPHELWJMSDHY-YAFCINRGSA-N
• Canonical SMILES: C1C2CNCC2C1O.Cl
• Isomeric SMILES: C1[C@H]2CNC[C@H]2[C@H]1O.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol

Description

Rac-(1R,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride, also known as cocaine hydrochloride, is a potent stimulant drug that affects the central nervous system. It is a crystalline powder that is derived from the leaves of the coca plant, which is native to South America. Cocaine hydrochloride is a Schedule II controlled substance in the United States, meaning that it has a high potential for abuse and dependence. In recent years, there has been significant scientific research into the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of cocaine hydrochloride.

Scientific Research Applications

PET Radioligand Development

• Gao et al. (2012) described the synthesis and in vivo evaluation of a potential PET tracer for α7 nicotinic acetylcholine receptors (α7-nAChR), utilizing rac-(1R,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride. This compound showed the ability to cross the blood-brain barrier and specifically label neuronal α7-nAChRs, indicating its potential application in neuroimaging and the study of neurological disorders (Gao et al., 2012).

Neurotransmitter Receptor Research

• Ji et al. (2007) conducted a study focusing on the synthesis and structure-activity relationship of 3,6-diazabicyclo[3.2.0]heptanes, including rac-(1R,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride. They explored its effects on the α4β2 nicotinic acetylcholine receptor, providing insights into the receptor's function and potential therapeutic applications (Ji et al., 2007).

Chemical Synthesis and Pharmacology

• Micheli et al. (2010) researched the development of triple reuptake inhibitors using a series of compounds including 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptanes, closely related to rac-(1R,5S,6S)-3-Azabicyclo[3.2.0]heptan-6-ol hydrochloride. Their work contributes to the understanding of the chemical properties and potential therapeutic uses of these compounds (Micheli et al., 2010).